Cas no 2549037-82-1 (2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline)

• Product Name: 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline
• CAS No: 2549037-82-1
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 5314497
• PubChem ID: 154831394
• Update Time: 2025-10-23

2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• F6761-0788
• 2-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline
• 2549037-82-1
• AKOS040726454
• 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline

• Inchi： 1S/C20H18FN3O2/c21-16-6-8-19(22-11-16)26-13-14-9-10-24(12-14)20(25)18-7-5-15-3-1-2-4-17(15)23-18/h1-8,11,14H,9-10,12-13H2
• InChI Key： PKDKKBNJBRRUGG-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC1CN(C(C2C=CC3C=CC=CC=3N=2)=O)CC1

Computed Properties

• Exact Mass: 351.13830499g/mol
• Monoisotopic Mass: 351.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline

Introduction to 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline (CAS No. 2549037-82-1)

2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline (CAS No. 2549037-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline is notable for its intricate arrangement of functional groups. The core structure consists of a quinoline ring, which is a common motif in many bioactive compounds due to its ability to interact with various biological targets. The substitution at the 2-position with a pyrrolidine carbonyl group, further modified by a fluorinated pyridine moiety, imparts unique pharmacological properties to the molecule. The presence of the fluorine atom in the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline involves a series of well-defined chemical reactions. One common approach is to start with a substituted quinoline derivative and introduce the pyrrolidine carbonyl group through an amide coupling reaction. The fluorinated pyridine moiety can be attached via an etherification step, typically using an appropriate alcohol and a leaving group such as a bromide or chloride. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of biological activity, 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline has demonstrated significant potential as a modulator of various biological pathways. Studies have shown that this compound can selectively bind to specific receptors and enzymes, thereby modulating their activity. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases involved in cancer cell proliferation and survival. Additionally, preliminary studies suggest that it may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline have also been extensively studied. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Recent research has also explored the potential use of 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline in combination therapies. For example, studies have shown that when used in conjunction with other anticancer agents, it can enhance the overall therapeutic efficacy while reducing side effects. This synergistic effect is attributed to its ability to target multiple signaling pathways involved in cancer progression.

In conclusion, 2-(3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)quinoline (CAS No. 2549037-82-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.